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Tri-N,O,O-(4-benzyloxy)benzyl Ractopamine Tri-N,O,O-(4-benzyloxy)benzyl Ractopamine Ractopamine derivative. Ractopamine is a veterinary drug, now considered illegal. A beta-adrenoceptor agonist, binding to muscle cell membrane receptors, resulting in increased protein synthesis and increased muscle fibers.
Brand Name: Vulcanchem
CAS No.: 1797884-42-4
VCID: VC0113424
InChI: InChI=1S/C60H59NO6/c1-46(17-18-47-19-29-55(30-20-47)66-44-52-23-33-57(34-24-52)64-42-50-13-7-3-8-14-50)61(39-48-21-31-56(32-22-48)63-41-49-11-5-2-6-12-49)40-60(62)54-27-37-59(38-28-54)67-45-53-25-35-58(36-26-53)65-43-51-15-9-4-10-16-51/h2-16,19-38,46,60,62H,17-18,39-45H2,1H3
SMILES: CC(CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)OCC3=CC=CC=C3)N(CC4=CC=C(C=C4)OCC5=CC=CC=C5)CC(C6=CC=C(C=C6)OCC7=CC=C(C=C7)OCC8=CC=CC=C8)O
Molecular Formula: C60H59NO6
Molecular Weight: 890.133

Tri-N,O,O-(4-benzyloxy)benzyl Ractopamine

CAS No.: 1797884-42-4

Cat. No.: VC0113424

Molecular Formula: C60H59NO6

Molecular Weight: 890.133

* For research use only. Not for human or veterinary use.

Tri-N,O,O-(4-benzyloxy)benzyl Ractopamine - 1797884-42-4

Specification

Description Ractopamine derivative. Ractopamine is a veterinary drug, now considered illegal. A beta-adrenoceptor agonist, binding to muscle cell membrane receptors, resulting in increased protein synthesis and increased muscle fibers.
CAS No. 1797884-42-4
Molecular Formula C60H59NO6
Molecular Weight 890.133
IUPAC Name 1-[4-[(4-phenylmethoxyphenyl)methoxy]phenyl]-2-[4-[4-[(4-phenylmethoxyphenyl)methoxy]phenyl]butan-2-yl-[(4-phenylmethoxyphenyl)methyl]amino]ethanol
Standard InChI InChI=1S/C60H59NO6/c1-46(17-18-47-19-29-55(30-20-47)66-44-52-23-33-57(34-24-52)64-42-50-13-7-3-8-14-50)61(39-48-21-31-56(32-22-48)63-41-49-11-5-2-6-12-49)40-60(62)54-27-37-59(38-28-54)67-45-53-25-35-58(36-26-53)65-43-51-15-9-4-10-16-51/h2-16,19-38,46,60,62H,17-18,39-45H2,1H3
Standard InChI Key QNAQZKHYOLQKSA-UHFFFAOYSA-N
SMILES CC(CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)OCC3=CC=CC=C3)N(CC4=CC=C(C=C4)OCC5=CC=CC=C5)CC(C6=CC=C(C=C6)OCC7=CC=C(C=C7)OCC8=CC=CC=C8)O

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